Cas no 147072-27-3 (1H-Pyrrole-2-carboxylic acid, 5,5'-(phenylmethylene)bis[3,4-dimethyl-)

• Product name: 1H-Pyrrole-2-carboxylic acid, 5,5'-(phenylmethylene)bis[3,4-dimethyl-
• CAS No: 147072-27-3
• MF: C₂₁H₂₂N₂O₄
• MW: 366.41038
• CID: 1318347
• PubChem ID: 21784592

1H-Pyrrole-2-carboxylic acid, 5,5'-(phenylmethylene)bis[3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-[(5-carboxy-3,4-dimethyl-1H-pyrrol-2-yl)-phenylmethyl]-3,4-dimethyl-1H-pyrrole-2-carboxylic acid
• 5,5'-(Phenylmethylene)bis(3,4-dimethyl-1H-pyrrole-2-carboxylic acid)
• DTXSID60618009
• 147072-27-3
• CHEMBL5288704
• 1H-Pyrrole-2-carboxylic acid, 5,5'-(phenylmethylene)bis[3,4-dimethyl-

• Inchi： InChI=1S/C21H22N2O4/c1-10-12(3)18(20(24)25)22-16(10)15(14-8-6-5-7-9-14)17-11(2)13(4)19(23-17)21(26)27/h5-9,15,22-23H,1-4H3,(H,24,25)(H,26,27)
• InChI Key： OULPKZHLYXCFPL-UHFFFAOYSA-N
• SMILES： CC1=C(NC(=C1C)C(=O)O)C(C2=CC=CC=C2)C3=C(C(=C(N3)C(=O)O)C)C

Computed Properties

• Exact Mass: 366.15806
• Monoisotopic Mass: 366.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 106.18